Cas no 946378-39-8 (2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile
• CAS No: 946378-39-8
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5429911
• PubChem ID: 42587518
• Update Time: 2025-05-22

2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-((4-methoxyphenoxy)methyl)furan-2-yl)-5-(methylamino)oxazole-4-carbonitrile
• F3309-0694
• 2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-5-(methylamino)-1,3-oxazole-4-carbonitrile
• AKOS001526838
• STK874556
• VU0609937-1
• 2-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile
• 946378-39-8
• 2-[5-[(4-Methoxyphenoxy)methyl]-2-furanyl]-5-(methylamino)-4-oxazolecarbonitrile
• 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C17H15N3O4/c1-19-16-14(9-18)20-17(24-16)15-8-7-13(23-15)10-22-12-5-3-11(21-2)4-6-12/h3-8,19H,10H2,1-2H3
• InChI Key： GGZCMQLPPUXHJI-UHFFFAOYSA-N
• SMILES： O1C(NC)=C(C#N)N=C1C1=CC=C(COC2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.2±60.0 °C(Predicted)
• pka: -0.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile (CAS No. 946378-39-8)

The compound 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile (CAS No. 946378-39-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the presence of a furan ring, an oxazole core, and a methoxyphenoxy substituent, make it a versatile intermediate for the synthesis of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where it may serve as a key building block for targeting specific biological pathways.

In recent years, the demand for heterocyclic compounds like 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile has surged due to their role in developing small-molecule therapeutics. This compound's oxazole-4-carbonitrile moiety is especially noteworthy, as it is often associated with enhanced binding affinity and selectivity in enzyme inhibition studies. With the rise of precision medicine and targeted therapy, such molecules are increasingly explored for their potential to address unmet medical needs.

From a synthetic chemistry perspective, the methylamino and methoxyphenoxy groups in this compound offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to the core structure can lead to significant changes in biological activity. The compound's CAS No. 946378-39-8 is frequently cited in patent literature, highlighting its industrial relevance.

Beyond pharmaceuticals, 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile has potential applications in agrochemicals and material science. Its furan-oxazole hybrid structure could contribute to the development of advanced materials with tailored optical or electronic properties. As sustainability becomes a global priority, researchers are also investigating eco-friendly synthesis routes for such compounds to minimize environmental impact.

In summary, 2-{5-(4-methoxyphenoxy)methylfuran-2-yl}-5-(methylamino)-1,3-oxazole-4-carbonitrile (CAS No. 946378-39-8) represents a promising scaffold for innovation across multiple disciplines. Its structural complexity and functional diversity make it a valuable asset in the quest for next-generation therapeutics and materials. As scientific advancements continue, this compound is likely to remain a focal point of research and development efforts worldwide.